Cas no 1677696-98-8 (methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate)

• Product Name: methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate
• CAS No: 1677696-98-8
• MF: C₁₆H₁₆ClNO₂
• MW: 289.756743431091
• CID: 5637818
• PubChem ID: 165899231
• Update Time: 2025-06-08

methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 1677696-98-8
• EN300-28229999
• methyl 2-{[2-(4-chlorophenyl)ethyl]amino}benzoate
• methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate

• Inchi： 1S/C16H16ClNO2/c1-20-16(19)14-4-2-3-5-15(14)18-11-10-12-6-8-13(17)9-7-12/h2-9,18H,10-11H2,1H3
• InChI Key： PZSWYIIIBLKRGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 289.0869564g/mol
• Monoisotopic Mass: 289.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate

Professional Introduction to Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate (CAS No. 1677696-98-8)

Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate, with the chemical formula C₂₁H₂₂ClNO₂, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1677696-98-8, has garnered attention due to its structural features and potential biological activities. The presence of a benzoate moiety and an amine group linked to a chlorophenyl ethyl chain suggests a complex interplay of electronic and steric effects, which may contribute to its unique chemical properties.

The methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate structure is characterized by a benzene ring substituted with a carboxylate group at the second position and an amine derivative at the third position. The amine group is further connected to a 4-chlorophenyl ethyl chain, which introduces both lipophilic and hydrophilic regions into the molecule. This bifurcation of polarity can influence solubility, permeability, and interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The benzoate moiety in Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate is known to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. Studies have shown that benzoate derivatives can interact with specific enzymes and receptors, leading to therapeutic outcomes. The 4-chlorophenyl group further enhances the compound's potential by introducing electronic effects that can modulate reactivity and binding affinity.

One of the most intriguing aspects of Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate is its potential as a scaffold for drug design. The combination of the benzoate ring and the amine-substituted side chain provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, modifications at the amine group can alter its basicity and ability to form hydrogen bonds, while changes at the chlorophenyl ring can influence electronic properties and metabolic stability.

Recent research has highlighted the importance of amine-containing compounds in drug development. Amines are key pharmacophores in many therapeutic agents due to their ability to form hydrogen bonds and interact with biological targets. In Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate, the amine is part of a larger system that includes both polar and non-polar regions. This structural feature may enhance its ability to cross biological membranes while maintaining interactions with intracellular targets.

The chloro substituent in the 4-chlorophenyl group is another critical feature that contributes to the compound's complexity. Chlorine atoms are known to be electron-withdrawing groups that can influence electronic distribution within a molecule. This effect can modulate reactivity, solubility, and binding affinity. In particular, chloro-substituted aromatic compounds have been widely studied for their potential applications in medicinal chemistry due to their ability to enhance metabolic stability and bioavailability.

In vitro studies have begun to explore the biological activity of Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate. Preliminary findings suggest that this compound may exhibit properties relevant to neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzoate moiety has been shown to interact with acetylcholinesterase enzymes, which are implicated in cognitive function. Additionally, the amine group could potentially modulate neurotransmitter release or receptor activity.

The potential applications of Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate extend beyond neurological disorders. Research indicates that this compound may also have anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. The structural features of this molecule make it a versatile scaffold for developing drugs targeting various diseases.

The synthesis of Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and amination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the chlorophenyl ethyl chain efficiently.

The pharmacokinetic properties of Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate are crucial for determining its therapeutic potential. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly evaluated before moving into clinical trials. Computational modeling techniques can help predict these properties based on structural features, providing valuable insights into drug design optimization.

In conclusion, Methyl 2-{2-(4-chlorophenyl)ethylamino}benzoate (CAS No. 1677696-98-8) is a promising compound with diverse pharmacological applications. Its unique structure combining a benzoate moiety with an amine-substituted side chain makes it an attractive candidate for further research in drug discovery. With ongoing studies exploring its biological activity and synthetic feasibility, this compound holds significant potential for addressing various health challenges in the future.